Cas no 1337567-00-6 (N-Benzyl-6-chloro-2-(methylsulfonyl)pyrimidin-4-amine)
1337567-00-6 structure
Product Name:N-Benzyl-6-chloro-2-(methylsulfonyl)pyrimidin-4-amine
CAS No:1337567-00-6
MF:C12H12ClN3O2S
MW:297.760580062866
CID:2127408
Update Time:2023-08-04
N-Benzyl-6-chloro-2-(methylsulfonyl)pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
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- N-benzyl-6-chloro-2-(methylsulfonyl)pyrimidin-4-amine
- 4-Pyrimidinamine, 6-chloro-2-(methylsulfonyl)-N-(phenylmethyl)-
- N-Benzyl-6-chloro-2-(methylsulfonyl)pyrimidin-4-amine
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- Inchi: 1S/C12H12ClN3O2S/c1-19(17,18)12-15-10(13)7-11(16-12)14-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,14,15,16)
- InChI Key: FURLVPJMHPQJPS-UHFFFAOYSA-N
- SMILES: ClC1=CC(=NC(=N1)S(C)(=O)=O)NCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 379
- Topological Polar Surface Area: 80.3
N-Benzyl-6-chloro-2-(methylsulfonyl)pyrimidin-4-amine Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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